Cas no 2386-54-1 (1-Butanesulfonic acid sodium salt)

• Product Name: 1-Butanesulfonic acid sodium salt
• CAS No: 2386-54-1
• MF: C₄H₉NaO₃S
• MW: 160.167231321335
• MDL: MFCD00007540
• CID: 42862
• PubChem ID: 24891624
• Update Time: 2025-06-15

1-Butanesulfonic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• Sodium butane-1-sulfonate
• Sodium 1-butanesulfonate
• Sodium 1-Butanesulfonate [Reagent for Ion-Pair Chromatography]
• 1-Butanesulfonicacidsodiumsalt
• 1-Butanesulfonic acid
• IPC-ALKS-4
• Sodium butane-1-sulphonate
• sodium butanesulfonate
• Sodium butylsulfonate
• Butylsulfonic Acid Sodium Salt
• 1-Butanesulfonic Acid Sodium Salt
• 1-Butanesulfonic acid, sodium salt
• 1-Butanesulfonic acid, sodium salt (1:1)
• Sodium butane-1-sulfonate;Sodium 1-butanesulfonate
• 1-Butanesulfonic acid sodium salt

• MDL： MFCD00007540
• Inchi： 1S/C4H10O3S.Na/c1-2-3-4-8(5,6)7;/h2-4H2,1H3,(H,5,6,7);/q;+1/p-1
• InChI Key： XQCHMGAOAWZUPI-UHFFFAOYSA-M
• SMILES： S(CCCC)(=O)(=O)[O-].[Na+]
• BRN： 3716662

Computed Properties

• Exact Mass: 160.01700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.2210
• Melting Point: >300 °C (lit.)
• Solubility: H2O: 0.1 g/mL, clear to slightly hazy
• Water Partition Coefficient: dissolution
• PSA: 65.58000
• LogP: 1.41250
• Solubility: Not determined.

1-Butanesulfonic acid sodium salt Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1-Butanesulfonic acid sodium salt

Recent Advances in the Application of 1-Butanesulfonic Acid Sodium Salt (CAS: 2386-54-1) in Chemical Biology and Pharmaceutical Research

1-Butanesulfonic acid sodium salt (CAS: 2386-54-1) is a sulfonic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its sulfonate group and butyl chain, serves as a crucial reagent in various biochemical and pharmaceutical processes. Recent studies have explored its role in buffer systems, protein stabilization, and as a precursor in the synthesis of more complex molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its potential in advancing scientific and medical applications.

One of the primary areas of interest is the use of 1-Butanesulfonic acid sodium salt in buffer formulations for biological assays. Its ability to maintain pH stability in a wide range of conditions makes it an ideal candidate for enzymatic and cellular studies. Recent research published in the Journal of Biochemical Techniques (2023) demonstrated its efficacy in enhancing the activity of certain enzymes, such as proteases and nucleases, by providing a stable ionic environment. This finding underscores its utility in high-throughput screening and diagnostic applications.

In addition to its role in buffer systems, 1-Butanesulfonic acid sodium salt has been investigated for its potential in protein stabilization. A study conducted by the Institute of Molecular Biology (2024) revealed that this compound can significantly reduce protein aggregation during storage and transportation, thereby improving the shelf-life of biopharmaceuticals. The study attributed this effect to the compound's ability to interact with hydrophobic regions of proteins, preventing denaturation and maintaining structural integrity. These findings have important implications for the development of stable protein-based therapeutics.

Another promising application of 1-Butanesulfonic acid sodium salt lies in its use as a precursor in organic synthesis. Recent work by the Department of Medicinal Chemistry at Stanford University (2024) highlighted its role in the synthesis of sulfonamide-based drugs, which are widely used as antibiotics and diuretics. The researchers reported that the compound's sulfonate group facilitates efficient coupling reactions, leading to higher yields and purity of the final products. This advancement could streamline the production of sulfonamide drugs and reduce manufacturing costs.

Despite these promising developments, challenges remain in the widespread adoption of 1-Butanesulfonic acid sodium salt. For instance, its solubility in certain organic solvents is limited, which may restrict its use in specific synthetic pathways. Additionally, further studies are needed to fully understand its long-term effects on biological systems. Nevertheless, the compound's versatility and efficacy in various applications make it a valuable tool in chemical biology and pharmaceutical research.

In conclusion, 1-Butanesulfonic acid sodium salt (CAS: 2386-54-1) continues to demonstrate its potential as a multifunctional reagent in scientific and medical research. From buffer formulations to protein stabilization and drug synthesis, its applications are diverse and impactful. Future research should focus on addressing its limitations and exploring novel uses, paving the way for further innovations in the field.